Cas no 2763902-53-8 (3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid)

• Product Name: 3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid
• CAS No: 2763902-53-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6215858
• PubChem ID: 165994614
• Update Time: 2025-10-05

3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763902-53-8
• EN300-37343092
• 3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid

• Inchi： 1S/C8H11NO3/c1-3-5-9(7(2)10)6-4-8(11)12/h1H,4-6H2,2H3,(H,11,12)
• InChI Key： XKCGQDSHQNWDCL-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC#C)CCC(=O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid

3-[N-(Prop-2-Yn-1-Yl)Acetamido]Propanoic Acid: A Comprehensive Overview

3-[N-(Prop-2-yn-1-yl)acetamido]propanoic acid is a compound with the CAS number 2763902-53-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 3-[N-(prop-2-yn-1-yl)acetamido]propanoic acid consists of a propanoic acid backbone with an acetamido group substituted at the third carbon. The acetamido group is further substituted with a propargyl (prop-2-yn-1-yl) moiety, which introduces a triple bond into the molecule. This structural feature not only enhances the compound's reactivity but also opens up possibilities for various chemical transformations. The presence of both acidic and amide functionalities makes this compound versatile in its applications.

Recent studies have highlighted the potential of 3-[N-(propargyl)acetamido]propanoic acid as a building block in organic synthesis. Researchers have explored its use in constructing complex molecules, including bioactive compounds and materials with tailored properties. For instance, the propargyl group can undergo click chemistry reactions, such as cycloadditions, enabling the creation of robust chemical frameworks. This has led to its utilization in drug discovery programs targeting various therapeutic areas, including cancer and infectious diseases.

In addition to its synthetic applications, 3-[N-(propargyl)acetamido]propanoic acid has been investigated for its role in peptide synthesis. The compound's amide functionality allows it to serve as a precursor for peptide bonds, which are fundamental in biochemistry. By incorporating this compound into peptide sequences, researchers can study the effects of specific side chains on protein structure and function. This has implications for understanding biological processes at the molecular level.

From a materials science perspective, 3-[N-(propargyl)acetamido]propanoic acid has been employed in the development of functional polymers and coatings. Its ability to participate in polymerization reactions under mild conditions makes it a valuable monomer for creating materials with enhanced mechanical and chemical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be used to synthesize high-performance polymers suitable for industrial applications.

Furthermore, 3-[N-(propargyl)acetamido]propanoic acid has been studied for its environmental applications. Researchers have explored its potential as a biodegradable additive in agricultural products, such as pesticides and fertilizers. The compound's ability to degrade under natural conditions reduces its environmental footprint, making it an attractive option for sustainable agricultural practices.

In terms of synthesis, 3-[N-(propargyl)acetamido]propanoic acid can be prepared through several routes, including nucleophilic acyl substitution and peptide coupling reactions. These methods offer flexibility in scaling up production while maintaining high purity levels. Recent optimizations in synthetic protocols have improved yields and reduced reaction times, making large-scale production more feasible.

The pharmacological potential of 3-[N-(propargyl)acetamido]propanoic acid lies in its ability to modulate cellular pathways involved in disease progression. Preclinical studies have shown that derivatives of this compound exhibit promising activity against cancer cells by inhibiting key enzymes associated with tumor growth. Additionally, its anti-inflammatory properties have been explored in models of chronic diseases, such as arthritis and neurodegenerative disorders.

In conclusion, 3-[N-(propargyl)acetamido]propanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis, drug discovery, materials science, and environmental chemistry. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.